C24H15BrF4N2O3
Overview
Description
The compound with the molecular formula C24H15BrF4N2O3 is a complex organic molecule that contains bromine, fluorine, nitrogen, oxygen, and carbon atoms
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of C24H15BrF4N2O3 typically involves multi-step organic reactions. The process may start with the preparation of intermediate compounds through reactions such as halogenation, nitration, and esterification. Specific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial to ensure the desired product is obtained with high yield and purity.
Industrial Production Methods
In an industrial setting, the production of This compound may involve large-scale chemical reactors and continuous flow processes. The use of automated systems for monitoring and controlling reaction parameters is essential to maintain consistency and efficiency in production.
Chemical Reactions Analysis
Types of Reactions
C24H15BrF4N2O3: can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.
Reduction: Reduction reactions can alter the functional groups present in the compound.
Substitution: The bromine and fluorine atoms in the compound can be substituted with other atoms or groups through nucleophilic or electrophilic substitution reactions.
Common Reagents and Conditions
Common reagents used in the reactions of This compound include strong acids, bases, oxidizing agents, and reducing agents. Reaction conditions such as solvent choice, temperature, and reaction time play a significant role in determining the outcome of these reactions.
Major Products Formed
The major products formed from the reactions of This compound depend on the specific reaction conditions and reagents used. For example, oxidation may yield different oxygenated derivatives, while substitution reactions can produce a variety of substituted compounds.
Scientific Research Applications
C24H15BrF4N2O3: has a wide range of applications in scientific research, including:
Chemistry: The compound is used as a reagent in organic synthesis and as a building block for the preparation of more complex molecules.
Biology: It may be used in the study of biological processes and as a probe in biochemical assays.
Industry: can be used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of C24H15BrF4N2O3 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
C24H15BrF4N2O3: can be compared with other similar compounds to highlight its uniqueness Similar compounds may include those with similar molecular structures or functional groups
List of Similar Compounds
C24H15ClF4N2O3: A compound with a similar structure but with chlorine instead of bromine.
C24H15BrF4N2O2: A compound with one less oxygen atom.
C24H15BrF3N2O3: A compound with one less fluorine atom.
These comparisons can help in understanding the unique properties and potential advantages of This compound in various applications.
Biological Activity
C24H15BrF4N2O3 is a complex organic compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to explore the biological activity of this compound, including its mechanisms of action, interactions with biological targets, and relevant case studies.
Chemical Structure and Properties
This compound is characterized by a unique molecular structure that includes bromine (Br), fluorine (F), nitrogen (N), and oxygen (O) atoms, contributing to its diverse chemical properties. The presence of multiple functional groups allows for various interactions with biological molecules, making it a candidate for therapeutic applications.
The biological activity of this compound can be attributed to several mechanisms:
- Enzyme Inhibition : The compound may inhibit specific enzymes that play crucial roles in metabolic pathways. This inhibition can lead to altered cellular functions and potentially therapeutic effects against diseases such as cancer and infectious diseases .
- Receptor Binding : this compound can bind to various receptors on cell surfaces, influencing signaling pathways. This interaction may trigger physiological responses that are beneficial in treating certain conditions .
- Immunomodulation : Some studies suggest that compounds similar to this compound can stimulate immune responses, particularly through the activation of gamma delta T lymphocytes, which are important in the body's defense against infections .
Antimicrobial Activity
Research indicates that compounds with similar structures exhibit antimicrobial properties. For instance, bromohydrin analogs have shown effectiveness in stimulating immune responses and inhibiting bacterial growth . this compound may possess similar properties, warranting further investigation into its potential as an antimicrobial agent.
Cytotoxicity and Cancer Research
This compound has been evaluated for its cytotoxic effects on various cancer cell lines. Preliminary studies suggest that it may induce apoptosis in cancer cells through mechanisms involving oxidative stress and modulation of cell signaling pathways . Such findings highlight its potential utility in cancer therapy.
Case Study 1: Cancer Treatment
In a recent study, researchers explored the effects of this compound on breast cancer cell lines. The compound demonstrated significant cytotoxicity at micromolar concentrations, leading to increased apoptosis rates compared to controls. This suggests a promising avenue for further development as an anticancer agent.
Case Study 2: Infectious Diseases
Another investigation focused on the immunomodulatory effects of this compound in models of bacterial infection. Results indicated enhanced activation of gamma delta T cells, which are pivotal in combating infections. This property could be harnessed for developing new immunotherapeutic strategies against resistant bacterial strains .
Comparative Analysis with Similar Compounds
To better understand the unique properties of this compound, it is essential to compare it with structurally similar compounds:
| Compound Name | Structure | Biological Activity |
|---|---|---|
| Bromohydrin Analog | Similar to this compound | Immunostimulation, Antimicrobial |
| Triclosan | Contains similar halogenated structure | Antimicrobial, Endocrine disruption potential |
| Fluorinated Compounds | Various structures | Diverse biological activities including enzyme inhibition |
Properties
Molecular Formula |
C24H15BrF4N2O3 |
|---|---|
Molecular Weight |
535.3 g/mol |
IUPAC Name |
3-(3-bromo-4-fluorophenyl)-2-phenyl-5-[3-(trifluoromethyl)phenyl]-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione |
InChI |
InChI=1S/C24H15BrF4N2O3/c25-17-11-13(9-10-18(17)26)20-19-21(34-31(20)15-6-2-1-3-7-15)23(33)30(22(19)32)16-8-4-5-14(12-16)24(27,28)29/h1-12,19-21H |
InChI Key |
YTBXJCRIBIBBEH-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)N2C(C3C(O2)C(=O)N(C3=O)C4=CC=CC(=C4)C(F)(F)F)C5=CC(=C(C=C5)F)Br |
Origin of Product |
United States |
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